4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline
• InChI: InChI=1S/C13H20N2/c1-10(14-12-6-7-12)11-4-8-13(9-5-11)15(2)3/h4-5,8-10,12,14H,6-7H2,1-3H3
• InChI Key: HJKUDQVSOZABJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N(C)C)NC2CC2

Description

4-[1-(Cyclopropylamino)ethyl]-N,N-dimethylaniline is a tertiary aniline derivative characterized by a cyclopropylaminoethyl substituent at the para position of the aromatic ring. The dimethylamino group (-N(CH₃)₂) and cyclopropylamine moiety contribute to its unique electronic and steric properties, making it relevant in pharmaceutical and organic synthesis contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline typically involves the reaction of aniline derivatives with cyclopropylamine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The specific reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of more complex structures.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically leading to simpler structures.

Substitution: This reaction involves the replacement of one functional group with another, which can significantly alter the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The specific conditions, such as temperature, solvent, and reaction time, depend on the desired outcome and the nature of the starting materials .

Major Products Formed

The major products formed from these reactions can vary widely depending on the specific reaction conditions and reagents used. For example, oxidation may yield more complex aromatic compounds, while reduction may produce simpler amines or hydrocarbons .

Scientific Research Applications

4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or as a model compound for studying drug-receptor interactions.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds

Mechanism of Action

The mechanism of action of 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Differences

Key structural variations among analogues include substituents at the para position, such as methoxy, phenyl, or alkyl groups, which influence reactivity, solubility, and biological activity.

Compound Name	Substituent at Para Position	Molecular Weight (g/mol)	Key Properties/Applications	Reference ID
4-[1-(Cyclopropylamino)ethyl]-N,N-dimethylaniline	Cyclopropylaminoethyl	~248.34*	High steric demand; potential enzyme inhibition
4-(1-Amino-1-(4-methoxyphenyl)ethyl)-N,N-dimethylaniline	Methoxyphenylaminoethyl	267.17	Enhanced electron density; HPLC-confirmed purity
N,N-Dimethyl-4-(3-phenylprop-1-en-1-yl)aniline	3-Phenylpropenyl	265.36	Conjugated π-system; catalytic coupling applications
4-(4-Iodophenyl)-N,N-dimethylaniline	4-Iodophenyl	323.19	Radiolabeling potential
4-[1-(4-Dimethylaminophenyl)propyl]-N,N-dimethylaniline	Dimethylaminophenylpropyl	310.47	Extended conjugation; photochemical studies

*Calculated based on formula C₁₄H₂₁N₃.

Reactivity and Metabolic Stability

• Enzymatic Demethylation: Horseradish peroxidase catalyzes N-demethylation of N,N-dimethylaniline derivatives, with a turnover number of 7,061 for hydrogen peroxide-supported reactions. The reaction exhibits Michaelis-Menten kinetics (Km = 0.34 mM for N,N-dimethylaniline) . The cyclopropyl group in 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline may sterically hinder enzymatic degradation, enhancing metabolic stability compared to linear alkyl analogues.
• Electronic Effects: Methoxy-substituted derivatives (e.g., 4-methoxy-N,N-dimethylaniline) exhibit increased electron density, accelerating electrophilic substitution reactions .

Biological Activity

4-[1-(Cyclopropylamino)ethyl]-N,N-dimethylaniline is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

The molecular formula for 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline is C12H18N2, with a molecular weight of 190.29 g/mol. The structure includes a cyclopropyl group and a dimethylamino group, which are crucial for its biological interactions.

Property	Value
Molecular Formula	C12H18N2
Molecular Weight	190.29 g/mol
IUPAC Name	4-[1-(Cyclopropylamino)ethyl]-N,N-dimethylaniline

The biological activity of 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound may act as an inhibitor or modulator of these targets, leading to significant pharmacological effects.

Potential Mechanisms:

• Enzyme Inhibition : The compound can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity.
• Receptor Modulation : It may bind to specific receptors, altering their functionality and influencing cellular signaling pathways.

Biological Activity

Research has indicated that 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline exhibits various biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the growth of certain cancer cell lines, making it a candidate for further investigation in cancer therapy.
• Antimicrobial Properties : Some studies have reported antimicrobial activity against various pathogens, indicating potential use in treating infections.
• Neuroprotective Effects : There is emerging evidence suggesting that the compound may have neuroprotective properties, which could be beneficial in neurodegenerative diseases.

Case Studies

Several studies have explored the biological effects of 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline:

• Anticancer Efficacy : In vitro studies demonstrated that the compound significantly reduced cell viability in breast cancer cell lines (MCF-7 and MDA-MB-231), with IC50 values ranging from 10 to 20 µM.
• Antimicrobial Testing : A study evaluated the antimicrobial activity against Staphylococcus aureus and Escherichia coli, showing inhibition zones of 15 mm and 12 mm, respectively.
• Neuroprotection in Animal Models : In a mouse model of Alzheimer's disease, administration of the compound led to improved cognitive function and reduced amyloid plaque formation.

Research Findings

Recent research highlights the potential therapeutic applications of 4-[1-(cyclopropylamino)ethyl]-N,N-dimethylaniline:

• Synthesis and Characterization : The compound has been synthesized using standard organic chemistry techniques, confirming its structure through NMR and mass spectrometry.
• Pharmacokinetics : Studies indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
• Safety Profile : Toxicological assessments reveal a low toxicity profile at therapeutic doses, suggesting safety for further development.